Cas no 21535-47-7 (Mianserin hydrochloride)

• Product Name: Mianserin hydrochloride
• CAS No: 21535-47-7
• MF: C₁₈H₂₁ClN₂
• MW: 300.825743436813
• CID: 51801
• PubChem ID: 24278125
• Update Time: 2025-09-26

Mianserin hydrochloride Chemical and Physical Properties

Names and Identifiers

• Mianserin hydrochloride
• Bolvidon
• 1,2,3,4,10,14b-Hexahydro-2-methyl-dibenzo[c,f]pyrazino[1,2-a]azepine hydrochloride
• Mianserin HCl
• Mianserin (hydrochloride)
• Mianserin Hydrochlor
• Mianserin hydrochloride solution
• MIANSERINE HYDROCHLORIDE
• 1,2,3,4,10,14b-Hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepine Hydrochloride
• Org GB 94
• Q27114695
• AC-25005
• 2X03TN217S
• SCHEMBL340474
• Mianserin.HCl, 1mg/ml in Methanol
• Prestwick_514
• EINECS 244-426-7
• Mianserin for system suitability, European Pharmacopoeia (EP) Reference Standard
• 1,2,3,4,10,14b-Hexahydro-2-methyldibenzo[c,f]pyryzino[1,2-a]azepine hydrochloride
• Tolvon
• SR-01000000185-4
• 2-methyl-1,2,3,4,10,14b-hexahydrodibenzo[c,f]pyrazino[1,2-a]azepine hydrochloride
• AKOS015902308
• Mianserin hydrochloride, European Pharmacopoeia (EP) Reference Standard
• SPECTRUM2300292
• NSC-759590
• M 2525
• MIANSERIN HYDROCHLORIDE [USAN]
• ORG GB-94 HCl
• NSC-292267
• MIANSERIN HYDROCHLORIDE [MI]
• HMS1568C20
• ORG-GB 94
• Mianserin Hydrochloride 1.0 mg/ml in Methanol (as free base)
• 5-methyl-2,5-diazatetracyclo[13.4.0.02,7.08,13]nonadeca-1(19),8,10,12,15,17-hexaene;hydrochloride
• DTXSID30944145
• CHEBI:31843
• MIANSERIN HYDROCHLORIDE [MART.]
• M2623
• 2-methyl-1,2,3,4,10,14b-hexahydrodibenzo[c,f]pyrazino[1,2-a]azepinehydrochloride
• SR-01000000185-2
• HB1658
• Tetramide (TN)
• Mianserin hydrochloride (JAN/USAN)
• Mianserin for system suitability
• NCGC00094086-03
• D01358
• UNII-2X03TN217S
• Mianserin hydrochloride, analytical standard, for drug analysis
• Mianserin hydrochloride [USAN:JAN]
• CHEMBL544428
• W-111733
• HY-B0188A
• Athymil
• Tox21_500744
• NCGC00261429-01
• (.+-.)-Athymil
• Dibenzo[c,f]pyrazino[1,2-a]azepine, 1,2,3,4,10,14b-hexahydro-2-methyl-, hydrochloride (1:1)
• Pharmakon1600-02300292
• BDBM31005
• NCGC00094086-01
• C18H20N2.HCl
• MLS001148213
• 21535-47-7
• A912434
• SMR000058472
• 78644-54-9
• NSC 759590
• CS-2079
• MLS000069681
• Mianserin.HCl
• EU-0100744
• 1ST10904A
• C74052
• SR-01000000185-8
• BCP09259
• 1,2,3,4,10,14b-Hexahydro-2-methyldibenzo(c,f)-pyrazino(1,2-a)azepine monohydrochloride
• MFCD00055072
• (.+-.)-Norval
• NSC759590
• BM166416
• NS00084235
• MLS002222220
• Lerivon
• GB 94
• KS-5096
• 1,2,3,4,10,14b-Hexahydro-2-methyldi benzo[c,f]pyrazino[1,2-a]azepine hydrochloride
• Dibenzo(c,f)pyrazino(1,2-a)azepine, 1,2,3,4,10,14b-hexahydro-2-methyl-, monohydrochloride
• Tetramide
• Tolvin
• Opera_ID_1505
• cid_68551
• SW196707-3
• NCGC00094086-02
• 1,2,3,4,10,14b-Hexahydro-2-methyldibenzo[c,f]-pyrazino[1,2-a]azepine monohydrochloride
• SR-01000000185
• mianserine HCl
• MIANSERIN HYDROCHLORIDE [JAN]
• NCGC00094086-04
• NSC292267
• Hydron;5-methyl-2,5-diazatetracyclo[13.4.0.02,7.08,13]nonadeca-1(19),8,10,12,15,17-hexaene;chloride
• MIANSERIN HYDROCHLORIDE [EP MONOGRAPH]
• LP00744
• s1382
• MIANSERIN HYDROCHLORIDE [WHO-DD]
• 1,2,3,4,10,14b-Hexahydro-2-methyldibenzo(c,f)pyrazino(1,2-a)azepine hydrochloride
• CCG-39108
• DB-045611
• Mianserin.HCl, 1mg/ml in Methanol (as free base)
• Mianserin hydrochloride?
• YNPFMWCWRVTGKJ-UHFFFAOYSA-N

• MDL： MFCD00055072
• Inchi： 1S/C18H20N2.ClH/c1-19-10-11-20-17-9-5-3-7-15(17)12-14-6-2-4-8-16(14)18(20)13-19;/h2-9,18H,10-13H2,1H3;1H
• InChI Key： YNPFMWCWRVTGKJ-UHFFFAOYSA-N
• SMILES： Cl.N12C3C=CC=CC=3CC3C=CC=CC=3C1CN(C)CC2

Computed Properties

• Exact Mass: 300.13900
• Monoisotopic Mass: 264.162649
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 342
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 6.5

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.18
• Melting Point: 284°C(lit.)
• Boiling Point: 411.3°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Solubility: H2O: 3.4 mg/mL
• Water Partition Coefficient: Soluble in water, ethanol, methanol, and dimethylformamide.
• PSA: 6.48000
• LogP: 3.88880
• Merck: 6172
• Color/Form: 1.0 mg/mL in methanol (as free base)
• Sensitiveness: Sensitive to heat
• Vapor Pressure: No data available

Mianserin hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：3249
• WGK Germany：3
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• RTECS：HP8780000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Toxicity：LD50 in male, female mice (mg/kg): 365, 390 orally; 32.5, 31.0 i.v. (van Riezen)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Dibenzazepines
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt